5-(Aminosulphonyl)-2,3-dimethoxybenzoyl chloride

• CAS No.: 57734-47-1
• Molecular Formula: C9H10ClNO5S
• Molecular Weight: 279.70 g/mol
• IUPAC Name: 2,3-dimethoxy-5-sulfamoylbenzoyl chloride
• InChI: InChI=1S/C9H10ClNO5S/c1-15-7-4-5(17(11,13)14)3-6(9(10)12)8(7)16-2/h3-4H,1-2H3,(H2,11,13,14)
• InChI Key: TZOCBFJIISELCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)C(=O)Cl)S(=O)(=O)N

Description

5-(Aminosulphonyl)-2,3-dimethoxybenzoyl chloride is a useful research compound. Its molecular formula is C9H10ClNO5S and its molecular weight is 279.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

419 g (1.6 mole) of 2,3-dimethoxy-5-sulphamoyl benzoic acid and 1,351 g (11.35 moles) of thionyl chloride are placed in a 2 liter flask fitted with an agitator, a thermometer and a condenser connected to a soda bubbler. The mixture is brought to reflux for 1 hour, after which the excess thionyl chloride is expelled under vacuum. The residue is dissolved in 1,000 ml of hexane, filtered, washed twice with 500 ml of petroleum ether and dried in a desiccator under vacuum. 424 g (yield 94.8%) of 2,3-dimethoxy-5-sulphamoyl benzoyl chloride is obtained, with a melting point of 153° C.